Cas no 1704057-80-6 (4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid)
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2-buten-1-yl)-
- 4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid
- 1704057-80-6
- 4-Amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylicacid
- EN300-1105709
-
- Inchi: 1S/C8H11N3O2/c1-2-3-4-11-5-6(9)7(10-11)8(12)13/h2-3,5H,4,9H2,1H3,(H,12,13)
- InChI Key: JUTOGIHOBVTHSO-UHFFFAOYSA-N
- SMILES: N1(CC=CC)C=C(N)C(C(O)=O)=N1
Computed Properties
- Exact Mass: 181.085126602g/mol
- Monoisotopic Mass: 181.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 382.8±37.0 °C(Predicted)
- pka: 4.76±0.10(Predicted)
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105709-0.05g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1105709-0.1g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1105709-0.25g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1105709-0.5g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1105709-1.0g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 1g |
$1299.0 | 2023-06-10 | ||
| Enamine | EN300-1105709-2.5g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1105709-5.0g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 5g |
$3770.0 | 2023-06-10 | ||
| Enamine | EN300-1105709-10.0g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 10g |
$5590.0 | 2023-06-10 | ||
| Enamine | EN300-1105709-1g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1105709-5g |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid |
1704057-80-6 | 95% | 5g |
$2650.0 | 2023-10-27 |
4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid
Recent Advances in the Study of 4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid (CAS: 1704057-80-6)
The compound 4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid (CAS: 1704057-80-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This pyrazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.
Recent studies have highlighted the role of 4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid as a versatile scaffold for the design of novel bioactive molecules. Its structural motif, which includes an amino group and a carboxylic acid functionality, allows for diverse chemical modifications, making it an attractive candidate for the development of targeted therapies. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and click chemistry, to optimize the production of this compound and its derivatives. These efforts have yielded compounds with improved bioavailability and selectivity, paving the way for further preclinical evaluations.
One of the key areas of investigation has been the compound's potential as an inhibitor of specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid exhibit potent inhibitory activity against kinases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate the binding interactions and mechanism of action, providing valuable insights for the design of next-generation anti-inflammatory agents. These findings underscore the compound's relevance in addressing unmet medical needs in chronic inflammatory diseases.
In addition to its kinase inhibitory properties, recent research has explored the compound's potential in oncology. A collaborative study between academic and industrial researchers revealed that certain derivatives of 4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid display promising antitumor activity in vitro and in vivo. The study, which employed high-throughput screening and xenograft models, identified specific structural modifications that enhance the compound's efficacy against cancer cell lines while minimizing off-target effects. These results suggest that the compound could serve as a lead structure for the development of targeted cancer therapies.
Despite these advancements, challenges remain in the optimization of 4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid for clinical applications. Issues such as metabolic stability, solubility, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on the use of computational modeling and artificial intelligence to predict and optimize the pharmacokinetic properties of this compound and its derivatives. These approaches, combined with experimental validation, hold promise for accelerating the translation of research findings into viable therapeutic candidates.
In conclusion, 4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid (CAS: 1704057-80-6) represents a promising scaffold for drug discovery, with demonstrated potential in inflammation and oncology. Ongoing research efforts are expected to further elucidate its therapeutic applications and optimize its properties for clinical use. The integration of advanced synthetic, computational, and experimental techniques will be crucial in realizing the full potential of this compound in the development of novel medicines.
1704057-80-6 (4-amino-1-(but-2-en-1-yl)-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)